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Compound of Interest

Compound Name:
Intermediate of tranexamic Acid-

13C2,15N

Cat. No.: B140767 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the isotopically labeled intermediate,

Tranexamic Acid-13C2,15N. It is intended to serve as a comprehensive resource for

researchers and scientists engaged in drug development, pharmacokinetic studies, and

advanced analytical methodologies. This document details the compound's identification, its

role in quantitative analysis, relevant experimental protocols, and the biochemical pathways of

its parent compound, tranexamic acid.

Compound Identification and Properties
Tranexamic Acid-13C2,15N is a stable, isotopically labeled version of tranexamic acid, a

synthetic analog of the amino acid lysine. The incorporation of two Carbon-13 (¹³C) atoms and

one Nitrogen-15 (¹⁵N) atom provides a distinct mass shift, making it an ideal internal standard

for mass spectrometry-based quantification of tranexamic acid in biological matrices.[1][2][3]
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Property Value Reference

Chemical Name

trans-4-

(Aminomethyl)cyclohexanecar

boxylic Acid-13C2,15N

[4]

CAS Number 1292837-95-6 [4]

Unlabeled CAS 1197-18-8 [1]

Molecular Formula C₆¹³C₂H₁₅¹⁵NO₂ [4]

Molecular Weight 160.19 g/mol [1][4]

Applications

Internal standard for NMR,

GC-MS, or LC-MS analysis;

Tracer

[1][2][3]

Mechanism of Action of Tranexamic Acid
Tranexamic acid functions as an antifibrinolytic agent.[1] Its primary mechanism involves the

competitive and reversible blockade of lysine binding sites on plasminogen. This action

prevents plasminogen from converting to plasmin, the enzyme responsible for degrading fibrin

clots. By inhibiting fibrinolysis, tranexamic acid helps to stabilize blood clots and reduce

bleeding.[5] This mechanism is fundamental to its clinical applications in treating or preventing

excessive blood loss from major trauma, surgery, and various bleeding disorders.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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